6-Oxa-2-azaspiro[3.4]octane hemioxalate

Specification

• CAS No.: 1523571-05-2
• Molecular Formula: C14H24N2O6
• Molecular Weight: 316.35 g/mol
• IUPAC Name: 6-oxa-2-azaspiro[3.4]octane;oxalic acid
• Standard InChI: InChI=1S/2C6H11NO.C2H2O4/c2*1-2-8-5-6(1)3-7-4-6;3-1(4)2(5)6/h2*7H,1-5H2;(H,3,4)(H,5,6)
• Standard InChI Key: DXQBWHZOWKIQGE-UHFFFAOYSA-N
• SMILES: C1COCC12CNC2.C1COCC12CNC2.C(=O)(C(=O)O)O
• Canonical SMILES: C1COCC12CNC2.C1COCC12CNC2.C(=O)(C(=O)O)O

Introduction

6-Oxa-2-azaspiro[3.4]octane hemioxalate is a chemical compound with the CAS number 1523571-05-2. It is a derivative of 6-oxa-2-azaspiro[3.4]octane, combined with oxalic acid in a 2:1 ratio, forming a hemioxalate salt. This compound is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules.

Synthesis and Applications

6-Oxa-2-azaspiro[3.4]octane hemioxalate is used in various chemical reactions, including the synthesis of quinazolinone derivatives, which are explored for their potential as positive allosteric modulators of mGluR4 receptors. It is also utilized in the development of novel PAR-2 inhibitors.

Research Findings

Recent research involving 6-oxa-2-azaspiro[3.4]octane hemioxalate includes its role in synthesizing complex molecules with potential therapeutic applications. For instance, in the synthesis of substituted quinazolinone derivatives, this compound is used as a starting material to produce compounds with specific biological activities.

Suppliers and Availability

6-Oxa-2-azaspiro[3.4]octane hemioxalate is available from several suppliers worldwide, including Advanced ChemBlocks, Angene International Limited, and BLD PHARMATECH LTD CN. The compound is typically sold in quantities ranging from 100 mg to several grams, with purity levels of 95% to 97%.

Safety and Handling

While specific safety data for 6-oxa-2-azaspiro[3.4]octane hemioxalate is limited, it is generally handled as a chemical reagent with appropriate precautions. It is advisable to consult the Material Safety Data Sheet (MSDS) for detailed safety information.

Data Table: Suppliers and Availability

Supplier	Lead Time	Ships From	Purity	Pack Size	Price (USD)
Angene International Ltd	5 days	China	97%	100 mg	41
Angene International Ltd	5 days	China	97%	250 mg	66
Angene International Ltd	5 days	China	97%	500 mg	89
BLD PHARMATECH LTD CN	7 days	China	97%	100 mg	44
BLD PHARMATECH LTD CN	7 days	China	97%	250 mg	88
Advanced ChemBlocks Inc	12 days	USA	97%	250 mg	88
Advanced ChemBlocks Inc	12 days	USA	97%	1 g	220